Cas no 115732-68-8 (8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-d3)-, (1R,2R,3S,5S)- (9CI))

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-d3)-, (1R,2R,3S,5S)- (9CI) structure
115732-68-8 structure
Product Name:8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-d3)-, (1R,2R,3S,5S)- (9CI)
CAS No:115732-68-8
MF:C16H19NO4
MW:292.344849824905
CID:130895
PubChem ID:329773089
Update Time:2025-10-29

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-d3)-, (1R,2R,3S,5S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-d3)-, (1R,2R,3S,5S)- (9CI)
    • benzoylecgonine-D3 tetrahydrate--dea*schedule ii
    • Benzoyl Ecgonine-d3
    • Benzoylecgonine-d3 solution
    • Benzoylecgonine-d3 (CRM)
    • Benzoylecgonine-D3; 8-Azabicyclo[3.2.1]octane-2-carboxylic acid, 3-(benzoyloxy)-8-(methyl-d3)-, (1R,2R,3S,5S)-; 8-Azabicyclo[3.2.1]octane-2-carboxylic acid, 3-(benzoyloxy)-8-(methyl-d3)-, [1R-(exo,exo)]-; (1R,2R,3S,5S)-3-(Benzoyloxy)-8-(methyl-d3)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
    • Benzoylecgonine-D3 1.0 mg/ml in Methanol
    • 115732-68-8
    • Benzoylecgonine-D3.tetrahydrate, 1mg/ml in Methanol
    • Benzoylecgonine-D3 0.1 mg/ml in Methanol
    • (1R,2R,3S,5S)-3-benzoyloxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
    • Benzoylecgonine-D3.tetrahydrate
    • DTXSID301016150
    • Benzoylecgonine-D3.tetrahydrate, 0.1mg/ml in Methanol
    • benzoylecgonine-d3
    • 8-Azabicyclo[3.2.1]octane-2-carboxylic acid,3-(benzoyloxy)-8-(methyl-d3)-, (1R,2R,3S,5S)-
    • Benzoylecgonine-D3.tetrahydrate, 1mg/ml in Methanol (as free base)
    • Benzoylecgonine-D3.tetrahydrate, 0.1mg/ml in Methanol (as free base)
    • BENZOYLECGONINE-D3 TETRAHYDRATE--DEA SCH
    • MDL: MFCD00058542
    • Inchi: 1S/C16H19NO4/c1-17-11-7-8-12(17)14(15(18)19)13(9-11)21-16(20)10-5-3-2-4-6-10/h2-6,11-14H,7-9H2,1H3,(H,18,19)/t11-,12+,13-,14+/m0/s1/i1D3
    • InChI Key: GVGYEFKIHJTNQZ-GZBWLTEMSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)[C@H]1C[C@@H]2CC[C@H]([C@H]1C(=O)O)N2C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 292.15023833g/mol
  • Monoisotopic Mass: 292.15023833g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 442.4±45.0 °C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • Color/Form: 100 μg/mL in methanol
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-d3)-, (1R,2R,3S,5S)- (9CI) Security Information

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-d3)-, (1R,2R,3S,5S)- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
B-008-1ML
8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-d3)-, (1R,2R,3S,5S)- (9CI)
115732-68-8 1.0 mg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant
1ML
1620.48 2021-05-13
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